Cas no 76-50-6 (Bornyl isovalerate)

Bornyl isovalerate Properties

Names and Identifiers

• Bornyl isovalerate
• 2-Bornyl 3-methylbutyrate
• Isovaleric acid 2-bornyl ester
• [(1S,4R,6R)-1,7,7-Trimethyl-6-bicyclo[2.2.1]heptanyl] 3-methylbutanoate
• BORNEOL ISOVALERATE
• BORNYL ISOPENTANOATE
• Bornyl-isovalerat
• Bornyval
• endo-bornyl isovalerate
• endo-Bornylisovalerat
• Hysterol
• 7779-73-9
• Butanoic acid, 3-methyl-, (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester, rel-
• DTXSID80873577
• Butanoic acid, 3-methyl-, (1R,2S,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester, rel-
• Borneol-iso-Valerate = Bornyl iso-Valerate
• UNII-X58D56297G
• (1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl) 3-methylbutanoate
• Bornyl 3-methylbutanoate
• Isovaleric acid, 2-bornyl ester
• Iso-valerianate de bornyle [French]
• NSC 68007
• endo-1,7,7-Trimethylbicyclo(2.2.1)hept-2-yl 3-methylbutanoate
• Butanoic acid, 3-methyl-, 1,7,7-trimethylbicyclo(2.2.1)hept-2-yl ester, exo-
• 2-Bornyl isovalerate
• Isobornyl isopentanoate
• SCHEMBL309489
• 1,7,7-Trimethylbicyclo(2.2.1)hept-2-yl 3-methylbutanoate, exo
• Butanoic acid, 3-methyl-, (1R,2S,4R)-1,7,7-trimethylbicyclo(2.2.1)hept-2-yl ester, rel-
• W-104361
• Butanoic acid, 3-methyl-, (1R,2R,4R)-1,7,7-trimethylbicyclo(2.2.1)hept-2-yl ester, rel-
• Isobornyl 3-methylbutanoate
• 1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl 3-methylbutanoate #
• EINECS 231-935-4
• AI3-04348
• FT-0623173
• MPYYVGIJHREDBO-UHFFFAOYSA-N
• 1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 3-methylbutanoate
• endo-3-Methylbutanoic acid 1,7,7-trimethylbicyclo(2.2.1)hept-2-yl ester
• Isobornyl isovalerianate
• Butanoic acid, 3-methyl-, 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester, exo-
• A839197
• Isobornyl isovalerate
• 76-50-6
• exo - bornyl isovalerate
• EINECS 200-966-5
• Butanoic acid, 3-methyl-, 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester, endo-
• endo - bornyl isovalerate
• Butanoic acid, 3-methyl-, 1,7,7-trimethylbicyclo(2.2.1)hept-2-yl ester, endo-
• 3-methylbutanoic acid (4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl) ester
• 276885-74-6
• Butanoic acid, 3-methyl-, 4,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester, exo-
• (4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl) 3-methylbutanoate
• (-)-Bornyl isovalerate, >=97%
• Bornyl isovalerianate
• NS00012670
• NS00113993
• NS00113994
• +Expand

• InChIKey： MPYYVGIJHREDBO-UHFFFAOYSA-N
• Inchi： 1S/C15H26O2/c1-10(2)8-13(16)17-12-9-11-6-7-15(12,5)14(11,3)4/h10-12H,6-9H2,1-5H3
• SMILES： C(OC1CC2C(C)(C)C1(C)CC2)(=O)CC(C)C

Computed Properties

• Exact Mass: 238.19300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 238.193
• Heavy Atom Count: 17
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 3.79050
• PSA: 26.30000
• Refractive Index: 1.46
• Boiling Point: 255-260 ºC
• Flash Point: >110 ºC
• FEMA: 2165 | BORNYL ISOVALERATE (ENDO-)
• Color/Form: Colorless light yellow liquid
• Specific Rotation: -32.5 º (neat)
• Density: 0.949